Cas no 1803875-42-4 (6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid)

• Product Name: 6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid
• CAS No: 1803875-42-4
• MF: C₉H₅F₂NO₄
• MW: 229.137109518051
• CID: 4817936
• Update Time: 2025-09-19

6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H5F2NO4/c10-9(11)15-4-1-2-5-6(3-4)16-7(12-5)8(13)14/h1-3,9H,(H,13,14)
• InChI Key： KKQIBDUHEHFMBG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)OC(C(=O)O)=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6